![molecular formula C12H22N2O3 B7589907 2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid](/img/structure/B7589907.png)
2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid
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Overview
Description
2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid, also known as AOA, is a synthetic amino acid that has been widely studied in the field of biochemistry and physiology. It was first synthesized in 1971 by C. R. Johnson and R. F. Furchgott, and since then, it has been used in numerous research studies to investigate its mechanism of action and potential applications.
Mechanism of Action
2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid acts as a competitive inhibitor of certain enzymes, specifically those involved in the synthesis of amino acids. By binding to the active site of these enzymes, this compound prevents the natural amino acids from binding, thereby inhibiting their synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied and complex, and depend on the specific system being studied. In general, this compound has been shown to affect protein synthesis, enzyme activity, and cellular metabolism. It has also been shown to have neuroprotective effects in certain animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid in lab experiments is its ability to mimic the properties of natural amino acids, while also being easily synthesized and modified. However, this compound also has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.
Future Directions
There are many potential future directions for research involving 2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid. Some possible areas of investigation include its role in the treatment of neurodegenerative diseases, its use as a tool for studying protein synthesis and enzyme activity, and its potential as a therapeutic agent for a variety of conditions. Additionally, further studies may be needed to better understand the biochemical and physiological effects of this compound, and to optimize its use in lab experiments.
Synthesis Methods
The synthesis of 2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid involves several steps, starting with the reaction of 2-oxoethylamine with 6-aminohexanoic acid to form the intermediate compound, 2-(azepan-1-yl)-2-oxoethyl-6-aminohexanoic acid. This compound is then treated with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with 2-amino-2-methylpropanol to form this compound.
Scientific Research Applications
2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid has been extensively used in scientific research due to its ability to mimic the properties of natural amino acids. It has been used to investigate the role of amino acids in protein synthesis, as well as to study the structure and function of enzymes and other biological molecules.
properties
IUPAC Name |
2-[[2-(azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O3/c1-12(2,11(16)17)13-9-10(15)14-7-5-3-4-6-8-14/h13H,3-9H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYVIXLSJIPQTTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)O)NCC(=O)N1CCCCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.